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Efficacy Against Powdery Mildew

Trifloxystrobin demonstrates significant efficacy against powdery mildews across multiple fruit crops. The

table below summarizes key quantitative data from field studies.

Table 1. Efficacy of Trifloxystrobin Against Powdery Mildew and Rust in Fruit Crops

Crop Disease Pathogen
Concentration
(% v/v)

Efficacy Results Citation

Apple Powdery

Mildew

Podosphaera
leucotricha

0.0075, 0.015,

0.035

95-98% reduction in

mildewed leaf area
(secondary infections)

[1]

Apple Powdery
Mildew

Podosphaera
leucotricha

0.0075, 0.015,
0.035

94-98% reduction in
disease incidence on

terminal shoots

[1]

Mango Powdery

Mildew

Oidium
mangiferae

0.005, 0.01,

0.025

91-94% disease control

on fruit

[1]
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Crop Disease Pathogen
Concentration
(% v/v)

Efficacy Results Citation

Nectarine Powdery

Mildew

Sphaerotheca
pannosa

0.005, 0.01,

0.025

89-92% disease control

on fruit

[1]

Prune Rust Tranzschelia
discolor

0.005, 0.01,

0.025

87-91% reduction in leaf

area infected

[1]

Application Protocols

Effective control of powdery mildew requires well-timed applications and proper dosing.

Table 2. Application Protocol for Trifloxystrobin in Apples and Mangoes

Parameter Apple-Specific Recommendations
Mango-Specific
Recommendations

Product Example Flint Extra Fungicide [2] Information derived from research

settings [1]

Recommended
Rate

2.5 - 3.0 fl oz per acre [3] [4] Tested at 0.005 - 0.025%

concentration [1]

Application Timing Begin at tight cluster stage; continue on

a 7-14 day interval until end of terminal
shoot growth [3].

Four or more applications may be

needed for sufficient control [1].

Application
Interval

7-14 days, with tighter intervals during
rapid shoot growth [3].

Specific interval not defined;
applications timed to protect young

fruit.

Pre-Harvest
Interval (PHI)

14 days [3] To be determined by local

regulations.
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Parameter Apple-Specific Recommendations
Mango-Specific
Recommendations

Use in Resistance
Management

Excellent control; rotate with different

FRAC groups (e.g., DMI fungicides -
FRAC 3) [1] [3].

Effective; valuable for rotation to

manage resistance to other
fungicide classes [1].

The following workflow outlines the integrated strategy for managing powdery mildew in apples, which can

also be adapted for mangoes:
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Detailed Experimental Methodologies
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The efficacy data presented is based on standardized field and laboratory protocols.

Field Experiment Protocol for Efficacy Evaluation [1]

Orchard Selection: Experiments are conducted in commercial orchards with a history of the target
diseases and cultivars known to be susceptible to the pathogens.

Experimental Design: A randomized complete block design is typically used, with each treatment
replicated 3-4 times. A single tree usually serves as one experimental unit.

Treatment Application: Fungicides are applied using standard orchard sprayers. Applications should
cover both sides of the leaves thoroughly. Experimental treatments include multiple concentrations of

the test fungicide (e.g., trifloxystrobin at 0.0075%, 0.015%, 0.035%), standard reference fungicides
(e.g., penconazole for powdery mildew), and a non-treated water control.

Disease Assessment:
Apple Powdery Mildew (Primary): Count the number of primary infections per tree at the

bloom stage.
Apple Powdery Mildew (Secondary): Randomly select 10 shoots per tree. Assess the five

youngest expanded leaves on each shoot for the percentage of leaf area covered by mildew.
Fruit Infection: Assess a defined number of fruits per tree for symptoms (e.g., netlike

russeting).
Assessments are conducted at regular intervals (e.g., 7-14 days) after application.

In Vitro Protocol for Fungicide Screening (Poison Food
Technique) [5]

Media Preparation: Prepare Potato Dextrose Agar (PDA) medium.

Fungicide Incorporation: Amend the PDA with the test fungicide at three different concentrations
(e.g., 0.05%, 0.1%, 0.15%) while the agar is cooling but still liquid.

Pathogen Inoculation: In the center of each petri dish containing the amended PDA, place a
mycelial disc (e.g., 5mm diameter) taken from the actively growing margin of the target pathogen

(e.g., Colletotrichum gloeosporioides).
Incubation and Measurement: Incubate the inoculated plates at a suitable temperature (e.g.,

25±2°C). Measure the radial growth of the fungus in the treated plates and compare it to the growth in
an unamended control plate after a set period.

Data Analysis: Calculate the percentage of mycelial growth inhibition.

Resistance Management and Integrated Control

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 7 Tech Support

https://www.sciencedirect.com/science/article/abs/pii/S0261219400000260
https://www.smolecule.com/products/s545845?utm_src=pdf-body
https://www.sciencepublishinggroup.com/article/10.11648/j.ajbls.20241202.11
https://www.smolecule.com/products/s545845?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Unique Mode of Action: Trifloxystrobin is a strobilurin fungicide (FRAC Group 11) that inhibits

mitochondrial respiration in fungi [1]. This mode of action differs from other common fungicide classes
like DMIs (FRAC 3) and SDHIs (FRAC 7), making it valuable for resistance management.

Resistance Risk: Intensive use of any single-site fungicide can lead to the selection of resistant
pathogen populations [1] [4]. Strobilurins are considered at high risk for resistance development.

Integrated Strategies:
Fungicide Rotation: Rotate trifloxystrobin with fungicides from different FRAC groups (e.g.,

DMI fungicides like myclobutanil or triflumizole) that have different modes of action [3] [4].
Tank Mixing: Use trifloxystrobin in a tank mix with a protectant fungicide (e.g., copper-based

products) or a fungicide from another effective group to enhance efficacy and resistance
management [6].

Cultural Controls: Incorporate host resistance by planting less susceptible cultivars where
available [3] [4]. Practice sanitation by pruning and removing infected shoots in early spring to

reduce initial inoculum [4].

Conclusion

Trifloxystrobin is a powerful tool for controlling powdery mildew in apples and mangoes. Its protective

action, translaminar movement, and unique mode of action provide robust disease control. For sustainable

long-term use, it is imperative to integrate this fungicide into a broader management program that includes

cultural practices and strict adherence to anti-resistance strategies, such as rotating with chemical classes

possessing different FRAC codes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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